Cas no 1803830-42-3 (Ethyl 2,3-dibromopyridine-5-acetate)

• Product Name: Ethyl 2,3-dibromopyridine-5-acetate
• CAS No: 1803830-42-3
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• MDL: MFCD28785060
• CID: 4706033
• Update Time: 2025-10-31

Ethyl 2,3-dibromopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dibromopyridine-5-acetate

• MDL： MFCD28785060
• Inchi： 1S/C9H9Br2NO2/c1-2-14-8(13)4-6-3-7(10)9(11)12-5-6/h3,5H,2,4H2,1H3
• InChI Key： BSJXGDGYYNDVHD-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,3-dibromopyridine-5-acetate

Comprehensive Guide to Ethyl 2,3-dibromopyridine-5-acetate (CAS No. 1803830-42-3): Properties, Applications, and Industry Insights

Ethyl 2,3-dibromopyridine-5-acetate (CAS No. 1803830-42-3) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, known for their versatility in organic synthesis and drug development. With the increasing demand for heterocyclic building blocks, this chemical has garnered significant attention from researchers exploring small molecule therapeutics and crop protection agents.

The molecular structure of Ethyl 2,3-dibromopyridine-5-acetate features two bromine atoms at the 2- and 3-positions of the pyridine ring, combined with an ester functional group at the 5-position. This unique arrangement makes it an excellent intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by synthetic chemists. Recent studies highlight its role in developing kinase inhibitors, aligning with the growing interest in targeted cancer therapies.

In agrochemical applications, CAS 1803830-42-3 serves as a precursor for novel pesticides with improved environmental profiles. This resonates with current industry trends toward sustainable crop solutions, a hot topic in agricultural forums. The compound's brominated pyridine core contributes to enhanced bioactivity while maintaining favorable degradation characteristics—a balance often queried in green chemistry discussions.

Quality parameters for Ethyl 2,3-dibromopyridine-5-acetate typically include ≥98% purity (HPLC), with strict control of residual solvents. Analytical methods like NMR spectroscopy and mass spectrometry are commonly referenced in technical inquiries about this material. Storage recommendations (-20°C under inert atmosphere) frequently appear in chemical handling FAQs, reflecting user concerns about compound stability.

The synthesis route for 1803830-42-3 often involves selective bromination of pyridine precursors followed by esterification—process details frequently searched by process chemists. Recent patent literature indicates its use in OLED materials, connecting to the booming interest in flexible display technologies. This dual applicability in life sciences and materials science makes it a compelling subject for interdisciplinary research.

Market analysts note steady growth in demand for halogenated pyridine acetates, driven by pharmaceutical R&D investments. The compound's regioselective reactivity enables diverse derivatization, a feature often highlighted in medicinal chemistry webinars. Technical discussions frequently address its compatibility with continuous flow chemistry systems—an emerging trend in process optimization queries.

For analytical purposes, researchers commonly seek information about HPLC retention times and fragmentation patterns of Ethyl 2,3-dibromopyridine-5-acetate. The compound's distinct mass spectral signature (characteristic isotope pattern from bromine atoms) makes it a frequent example in mass spectrometry training materials. These practical aspects contribute to its educational value beyond synthetic applications.

Environmental fate studies of pyridine-based compounds increasingly reference this material as a model for understanding brominated heterocycle degradation. This aligns with regulatory focus on persistence-bioaccumulation-toxicity (PBT) assessment—a trending topic in chemical regulation circles. Such studies help address common queries about the ecological impact of research chemicals.

In academic settings, CAS 1803830-42-3 serves as a teaching tool for demonstrating aromatic substitution patterns and protecting group strategies. Its crystalline form facilitates X-ray diffraction studies, making it valuable for structural chemistry education. These pedagogical applications respond to frequent searches for demonstration compounds in organic chemistry curricula.

The future outlook for Ethyl 2,3-dibromopyridine-5-acetate remains positive, with potential applications in proteolysis targeting chimeras (PROTACs)—a cutting-edge area in drug discovery. Its ability to serve as a versatile synthetic handle ensures continued relevance across multiple bioconjugation and materials science applications, addressing persistent industry needs for multifunctional intermediates.